Cas no 22913-25-3 (Benzo[b]thiophene-3-carboxylic acid, methyl ester)

Benzo[b]thiophene-3-carboxylic acid, methyl ester Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid, methyl ester
• methyl 1-benzothiophene-3-carboxylate
• methyl benzothiophene-3-carboxylate
• 3-carboxymethylbenzo<methyl benzothiophene-3-carboxylate
• Benzthiophen-3-carbonsaeuremethylester
• AS-68312
• MFCD06203855
• DB-352141
• FSJAXBXCHWMNAB-UHFFFAOYSA-N
• AKOS009100769
• D97365
• 1-Benzothiophene-3-carboxylic acid methyl ester
• 22913-25-3
• Methylbenzothiophene-3-carboxylate
• EN300-7410410
• SCHEMBL71339
• XAA91325
• benzo[b]thiophene-3-carboxylic acid methyl ester
• DTXSID70500981
• CS-0187762
• SY074322
• methyl benzo[b]thiophene-3-carboxylate
• +Expand

• MDL： MFCD06203855
• InChIKey： FSJAXBXCHWMNAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O2S/c1-12-10(11)8-6-13-9-5-3-2-4-7(8)9/h2-6H,1H3
• SMILES： COC(=O)c2csc1ccccc12

Computed Properties

• Exact Mass: 192.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.02450067g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• LogP: 2.68790
• PSA: 54.54000
• Boiling Point: 304.6±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 138.0±20.4 °C
• Density: 1.3±0.1 g/cm3

Benzo[b]thiophene-3-carboxylic acid, methyl ester Security Information

• Safety Instruction： 22-26-36/37/39
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

Benzo[b]thiophene-3-carboxylic acid, methyl ester Customs Data

• HS CODE：29349990